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Compound of Interest

Compound Name: Mordant Blue 18

Cat. No.: B12277993

Get Quote

Introduction & Mechanism[1][2][3][4][5]
Mordant Blue 18 (Chrome Fast Blue B) is a mono-azo dye characterized by its ability to form

stable coordination complexes with transition metals, specifically Chromium (III).

The Chelation Mechanism
Unlike acid dyes that rely solely on reversible ionic bonds with the protonated amine groups of

the polyamide chain, Mordant Blue 18 serves as a ligand. The staining process typically

follows the Afterchrome pathway:

Uptake: The anionic dye molecule absorbs onto the positively charged polyamide fiber at

acidic pH (Ionic bonding).[1]

Mordanting: Potassium dichromate (Cr

) diffuses into the fiber.

Reduction & Fixation: The Cr
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is reduced to Cr

in situ (often by the fiber's own functional groups or the dye). The Cr

ion then coordinates with the hydroxyl and azo groups of the dye and the nucleophilic sites
of the fiber, locking the colorant into a large, insoluble "lake" complex inside the polymer
matrix.

Scientific Rationale for Use
High Fastness: The metal-complex bond renders the stain resistant to washout, essential for

long-term degradation studies of medical textiles.

Structural Resolution: Provides high-contrast visualization of fiber morphology and

orientation in woven or non-woven scaffolds.

Materials & Equipment
Reagents

Reagent Specification Role

Mordant Blue 18 C.I. 16680 (High Purity) Chromophore / Ligand

Potassium Dichromate

K

Cr

O

(>99%)

Mordant (Source of Cr)

Formic Acid 85% Solution pH Control & Reducing Agent

Acetic Acid Glacial pH Buffer

Sodium Sulfate Anhydrous (Glauber’s Salt) Leveling Agent (Retarder)

Distilled Water pH 6.5 - 7.0 Solvent

Equipment
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High-Temperature Dyeing Bath: Capable of maintaining 100°C ± 1°C (e.g., IR beaker dyer or

oil bath).

Reflectance Spectrophotometer: For quantitative color depth analysis (optional).

Fume Hood:Mandatory due to Chromate handling.

Safety & Compliance (Critical)
Chromium VI Hazard: Potassium dichromate contains Hexavalent Chromium, a known

carcinogen. All weighing and solution preparation must occur in a fume hood.

Reduction: The protocol ensures Cr(VI) is largely reduced to the less toxic Cr(III) within the

fiber, but waste baths must be treated as hazardous heavy metal waste.

PPE: Nitrile gloves (double gloved recommended), lab coat, and safety goggles are non-

negotiable.

Experimental Protocol: The Afterchrome Method
This method is preferred over the Metachrome process for Mordant Blue 18 as it yields the

deepest shades and highest fastness on polyamides.

Phase 1: Dye Exhaustion (Uptake)
Scouring: Wash the polyamide sample (10g) in a solution of 1 g/L non-ionic detergent at

60°C for 15 mins to remove spinning oils. Rinse thoroughly.[1][2][3][4]

Bath Preparation: Prepare a dye bath with a Liquor Ratio of 40:1 (400 mL water for 10g

fiber).

Add Sodium Sulfate: 10% on weight of fiber (owf).

Add Acetic Acid (30%): 3-5% owf (Adjust pH to 4.0–4.5).

Add Mordant Blue 18: 1.0–3.0% owf (dissolved in hot water first).

Dyeing Cycle:
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Enter the sample at 50°C.

Raise temperature to 98–100°C at a rate of 1.5°C/min.

Maintain boil for 45–60 minutes.

Checkpoint: The bath should be nearly clear (exhausted). If blue color remains, add 0.5%

formic acid to drive exhaustion.

Phase 2: Mordanting (Fixation)
Cooling: Cool the bath to 70°C.

Addition of Mordant: Add Potassium Dichromate (0.5 – 1.0% owf) dissolved in water.

Note: For Nylon, adding 1% Formic Acid assists in the reduction of Dichromate to the

active Chromium(III) species.

Fixation Cycle:

Raise temperature back to 100°C.

Maintain boil for 45 minutes. The color will shift from a dull red/violet (un-mordanted) to a

deep, vibrant Navy Blue (complexed).

Rinsing:

Rinse with warm water (60°C).

Soaping: Wash with 2 g/L detergent at 60°C for 10 mins to remove surface-precipitated

chrome lake.

Final cold rinse and air dry.[4]

Visualization of Mechanism & Workflow
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Figure 1: Reaction pathway showing the transition from ionic absorption to stable coordinate

covalent fixation.

Analysis & Validation
To ensure the protocol met the "Self-Validating" criteria, perform the following quality checks:

Quantitative Data Summary
Parameter Recommended Range Impact of Deviation

pH (Dyeing) 4.0 – 4.5

pH > 5: Poor uptake; pH < 3:

Uneven dyeing (Strike too

fast).

Temp (Fixation) 98°C – 100°C
< 95°C: Incomplete chroming

(Low fastness, wrong color).

Mordant Conc. 0.5 – 1.0% owf

> 2%: Fiber damage (over-

oxidation); < 0.5%: Poor

fastness.
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Validation Tests
Boil Test: Boil a 1g sample in 50mL distilled water for 15 mins. The water should remain

clear. Any blue tint indicates insufficient mordanting or rinsing.

Microscopy: Cross-section analysis should show uniform penetration of the dye into the fiber

core (Ring dyeing indicates insufficient time/temperature).

Troubleshooting
Problem:Uneven Color (Leveling issues)

Cause: pH dropped too quickly or temperature ramp was too fast.

Solution: Increase Sodium Sulfate to 15% or use a retarding agent. Start at 40°C.[5]

Problem:Color is Dull/Reddish

Cause: Incomplete complexation. The dye is still in its un-mordanted state.

Solution: Extend the "Phase 2" boiling time or check if Formic Acid was added to assist

reduction.

Problem:Fiber Embrittlement

Cause: Oxidation damage from excess Dichromate.

Solution: Reduce Dichromate concentration; ensure thorough reduction with Formic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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